Cas no 2382398-52-7 ((2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid
• CAS No: 2382398-52-7
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 6243167
• PubChem ID: 165886059
• Update Time: 2025-10-28

(2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid
• 2382398-52-7
• (2S,3R)-2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-hydroxybutanoic acid
• EN300-1589727

• Inchi： 1S/C11H21NO5/c1-6-12(8(7(2)13)9(14)15)10(16)17-11(3,4)5/h7-8,13H,6H2,1-5H3,(H,14,15)/t7-,8+/m1/s1
• InChI Key： OVOICTYHYZIMDD-SFYZADRCSA-N
• SMILES： O(C(N(CC)[C@H](C(=O)O)[C@@H](C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.1Ų

Additional information on (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid

Comprehensive Overview of (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid (CAS No. 2382398-52-7)

(2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid (CAS No. 2382398-52-7) is a chiral amino acid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of complex molecules and therapeutic agents.

The (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid molecule consists of a central four-carbon backbone with a tert-butoxycarbonyl (Boc) protecting group on the amino group, an ethyl substituent, and a hydroxyl group at the C-3 position. The presence of these functional groups imparts specific reactivity and solubility properties, making it suitable for various synthetic transformations and biological applications.

Recent studies have highlighted the potential of (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid in the development of novel drugs and therapeutic strategies. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents targeting RNA viruses. The researchers demonstrated that the chiral structure and functional groups of (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid enabled the efficient construction of complex scaffolds with high enantioselectivity and biological activity.

In another study published in Organic Letters, scientists explored the use of (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid in the synthesis of peptidomimetics for cancer therapy. The compound's ability to form stable amide bonds and its compatibility with solid-phase peptide synthesis techniques made it an ideal choice for constructing bioactive peptides with enhanced stability and reduced immunogenicity. The resulting peptidomimetics showed promising antitumor activity in both in vitro and in vivo models.

The Boc protecting group on the amino function is particularly noteworthy for its role in controlling reactivity during synthetic processes. The Boc group can be selectively removed under mild acidic conditions, allowing for precise manipulation of the amino functionality without affecting other sensitive groups in the molecule. This property is crucial for multistep syntheses where sequential functionalization is required.

The hydroxyl group at the C-3 position adds another layer of complexity to (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid. This functional group can participate in various chemical reactions, such as esterification, etherification, and oxidation, providing additional handles for molecular modification. Moreover, the hydroxyl group can form hydrogen bonds with other molecules, influencing solubility and bioavailability properties.

In terms of biological applications, (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid has shown promise as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction and gene regulation. By mimicking natural ligands or disrupting specific binding sites, small molecules derived from (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid can modulate these interactions with high specificity and potency.

A recent review article in Chemical Reviews discussed the role of chiral amino acids like (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid in drug discovery. The review highlighted several case studies where these compounds were used to develop drugs targeting G protein-coupled receptors (GPCRs), ion channels, and enzymes involved in metabolic disorders. The authors emphasized the importance of stereochemistry in achieving optimal pharmacological profiles and minimizing off-target effects.

The synthetic accessibility of (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid is another factor contributing to its widespread use in research laboratories. Various synthetic routes have been developed to produce this compound efficiently on both small and large scales. One common approach involves asymmetric synthesis using chiral catalysts or auxiliaries to control stereochemistry during key steps such as aldol condensation or Michael addition reactions.

In conclusion, (2S,3R)-2-{(tert-butoxy)carbonyl(ethyl)amino}-3-hydroxybutanoic acid (CAS No. 2382398-52-7) is a versatile chiral amino acid derivative with significant potential in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an attractive building block for synthesizing complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern drug discovery efforts.